molecular formula C23H24N6O2 B2476894 1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one CAS No. 1105219-59-7

1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one

Cat. No.: B2476894
CAS No.: 1105219-59-7
M. Wt: 416.485
InChI Key: SAXXIRHJTZRAAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one is a fascinating chemical compound with multifaceted applications in various fields such as chemistry, biology, medicine, and industry. Its complex molecular structure, comprising furan, triazolo, pyridazin, piperazin, and phenyl groups, allows it to interact with a range of biological targets and undergo various chemical reactions, making it a compound of significant interest.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one generally involves multi-step organic synthesis techniques. A typical synthetic route might start with the preparation of the furan derivative, followed by the formation of the triazolo[4,3-b]pyridazin moiety through cyclization reactions. The piperazinyl and phenylbutanone groups are then introduced via condensation and substitution reactions under specific conditions, such as refluxing in the presence of catalysts or specific pH environments.

Industrial Production Methods

On an industrial scale, the production of this compound would necessitate optimization of these synthetic steps to ensure yield, purity, and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques, such as crystallization and chromatography, would be essential to produce this compound at a commercial level.

Chemical Reactions Analysis

Types of Reactions

1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one undergoes various types of chemical reactions:

  • Oxidation: : The furan ring can undergo oxidation to yield furanone derivatives.

  • Reduction: : Reduction of the triazolo group can lead to the formation of corresponding amine derivatives.

  • Substitution: : The compound can participate in nucleophilic substitution reactions, particularly at the piperazinyl and phenylbutanone positions.

Common Reagents and Conditions

Typical reagents for these reactions might include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as lithium aluminum hydride or sodium borohydride, and nucleophiles like amines or thiols under various pH and temperature conditions.

Major Products

The major products formed from these reactions are often derivatives that retain the core structure of the compound but possess modified functional groups, which can alter its reactivity and application potential.

Scientific Research Applications

Chemistry

In chemistry, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Its unique structure makes it a valuable precursor in medicinal chemistry for the development of new drugs.

Biology

Biologically, it may be used as a molecular probe to study receptor-ligand interactions due to its ability to bind selectively to certain protein targets.

Medicine

Medically, this compound has potential therapeutic applications, including acting as a pharmacophore for developing treatments for neurological disorders, cancer, and infectious diseases.

Industry

Industrially, it can be utilized in the development of novel materials with specific chemical properties, such as polymers or catalysts.

Comparison with Similar Compounds

Similar Compounds

  • 1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutane-1-thiol

  • 1-(4-(3-(Thiophene-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one

  • 1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-(2-naphthyl)butan-1-one

Highlighting Its Uniqueness

What sets 1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one apart from similar compounds is the specific arrangement and combination of its functional groups, which confer unique chemical and biological properties. For example, the presence of both furan and triazolo[4,3-b]pyridazin groups allows it to participate in a broader range of reactions and interact with a more diverse set of biological targets compared to its analogs.

Hope you find this deep dive into this compound enlightening! Curious to know more about any specific area?

Biological Activity

The compound 1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings.

Structural Formula

The compound features a piperazine ring linked to a triazole-pyridazine moiety and a phenylbutanone side chain. Its molecular formula is C20H22N6OC_{20}H_{22}N_{6}O with a molecular weight of approximately 366.43 g/mol.

Key Functional Groups

  • Piperazine : Known for its versatility in drug design.
  • Triazole and Pyridazine Rings : Associated with various biological activities, including antifungal and antibacterial properties.
  • Furan : Contributes to the compound's potential neuroprotective and antioxidant effects.

Antimicrobial Activity

Research indicates that compounds containing triazole and pyridazine rings exhibit significant antimicrobial properties. For instance, derivatives of triazoles have shown activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 0.125 to 8 μg/mL .

Anticancer Potential

The presence of the triazole ring is linked to anticancer activity. Studies have demonstrated that triazole derivatives can inhibit cancer cell proliferation through mechanisms involving apoptosis induction and cell cycle arrest. Specific analogs have shown effectiveness against breast cancer cell lines, suggesting that this compound may also possess similar properties.

Neuroprotective Effects

Furan-containing compounds are noted for their neuroprotective activities. The incorporation of furan into the structure may enhance the compound's ability to protect neuronal cells from oxidative stress and apoptosis, potentially making it a candidate for treating neurodegenerative diseases .

Structure-Activity Relationship (SAR)

The biological activity of this compound can be attributed to its structural components:

  • The triazole moiety is crucial for antimicrobial and anticancer activities.
  • The piperazine ring enhances solubility and bioavailability.
  • The furan substituent contributes to neuroprotective effects.

Case Studies

Several studies have explored the biological effects of similar compounds:

  • Antimicrobial Efficacy : A study on triazole derivatives showed promising results against resistant bacterial strains, indicating potential for developing new antibiotics .
  • Anticancer Activity : Research on furan-based triazoles revealed their ability to induce apoptosis in cancer cells, with compounds exhibiting IC50 values in the low micromolar range .
  • Neuroprotective Studies : Compounds with furan rings demonstrated protective effects in models of oxidative stress, suggesting therapeutic potential for neurodegenerative conditions .

Data Table Summary

Activity TypeCompound ClassMIC/IC50 ValuesReference
AntimicrobialTriazole Derivatives0.125 - 8 μg/mL
AnticancerFuran-TriazoleIC50 < 10 μM
NeuroprotectiveFuran CompoundsN/A

Properties

IUPAC Name

1-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]-4-phenylbutan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N6O2/c30-22(10-4-8-18-6-2-1-3-7-18)28-15-13-27(14-16-28)21-12-11-20-24-25-23(29(20)26-21)19-9-5-17-31-19/h1-3,5-7,9,11-12,17H,4,8,10,13-16H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SAXXIRHJTZRAAW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NN3C(=NN=C3C4=CC=CO4)C=C2)C(=O)CCCC5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.